Hydrazinecarboxaldehyde, ethylidenemethyl-, (E)-

• CAS No.: 16568-02-8
• Product Name: Hydrazinecarboxaldehyde, ethylidenemethyl-, (E)-
• Molecular Formula: C4H8N2O
• Molecular Weight: 100.12 g/mol
• IUPAC Name: N-(ethylideneamino)-N-methylformamide
• Standard InChI: InChI=1S/C4H8N2O/c1-3-5-6(2)4-7/h3-4H,1-2H3
• Standard InChIKey: IMAGWKUTFZRWSB-HWKANZROSA-N
• Isomeric SMILES: C/C=N\N(C)C=O
• SMILES: CC=NN(C)C=O
• Canonical SMILES: CC=NN(C)C=O
• Boiling Point: 143 °C
• Colorform: COLORLESS LIQ
• Density: 1.05 @ 20 °C
• Melting Point: 19.5 °C (VACUUM)
• Physical Description: Liquid
• Description: Gyromitrin belongs to the class of organic compounds known as n-alkylated hydrazones. These are organonitrogen compounds containing a hydrazone group that is substituted with an alkyl group. They have the generic structure RNN=C(R')R\" (R= alkyl group; R', R\"= H or organyl group). Gyromitrin exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, gyromitrin is primarily located in the cytoplasm. Outside of the human body, gyromitrin can be found in mushrooms. This makes gyromitrin a potential biomarker for the consumption of this food product.
• Shelf Life: VERY SENSITIVE TO AIR OXIDATION; SENSITIVE TO HYDROLYSIS BY BOTH ACIDS AND ALKALIS
• Solubility: SOL IN ACETONE, BENZENE, CARBON TETRACHLORIDE, CHLOROFORM, DIETHYL ETHER, ETHANOL, ETHYL ACETATE, METHANOL, DICHLOROMETHANE AND WATER
• Synonyms: Acetaldehyde N-formyl-N-methylhydrazone; Acetaldehyde Methylformylhydrazone; _x000B_Acetaldehyde-N-methyl-N-formylhydrazone; Ethylidene Gyromitrin; Ethylidenemethyl-hydrazinecarboxaldehyde; Ethylidenemethylhydrazide Formic Acid
• PubChem Compound: 27932
• Last Modified: Nov 11 2021